Cas no 1804371-53-6 (Methyl 3-aminomethyl-4-cyano-5-(trifluoromethoxy)benzoate)

• Product Name: Methyl 3-aminomethyl-4-cyano-5-(trifluoromethoxy)benzoate
• CAS No: 1804371-53-6
• MF: C₁₁H₉F₃N₂O₃
• MW: 274.195973157883
• CID: 4954775
• Update Time: 2025-05-21

Methyl 3-aminomethyl-4-cyano-5-(trifluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-aminomethyl-4-cyano-5-(trifluoromethoxy)benzoate

• Inchi： 1S/C11H9F3N2O3/c1-18-10(17)6-2-7(4-15)8(5-16)9(3-6)19-11(12,13)14/h2-3H,4,15H2,1H3
• InChI Key： GWDYETNPZQTEDT-UHFFFAOYSA-N
• SMILES： FC(OC1=CC(C(=O)OC)=CC(CN)=C1C#N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 377
• XLogP3: 1.5
• Topological Polar Surface Area: 85.3

Additional information on Methyl 3-aminomethyl-4-cyano-5-(trifluoromethoxy)benzoate

Methyl 3-Aminomethyl-4-Cyano-5-(Trifluoromethoxy)Benzoate: A Comprehensive Overview

Methyl 3-Aminomethyl-4-Cyano-5-(Trifluoromethoxy)Benzoate, also known by its CAS registry number 1804371-53-6, is a highly specialized organic compound with a complex structure that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique combination of functional groups, including an amino methyl group, a cyano group, and a trifluoromethoxy substituent, all attached to a benzoate backbone. These features make it a versatile molecule with potential applications in drug discovery, agrochemicals, and advanced materials.

The synthesis of Methyl 3-Aminomethyl-4-Cyano-5-(Trifluoromethoxy)Benzoate involves a series of carefully designed multi-step reactions. Researchers have employed various strategies, including Suzuki coupling, nucleophilic substitution, and Friedel-Crafts acylation, to construct the molecule's intricate framework. Recent advancements in catalytic asymmetric synthesis have further enhanced the efficiency and selectivity of these processes, enabling the production of enantiomerically pure samples for bioactivity studies.

One of the most promising applications of this compound lies in its potential as a lead molecule in drug discovery. The presence of the amino methyl group and cyano group provides opportunities for hydrogen bonding interactions, which are critical for binding to biological targets such as enzymes and receptors. Moreover, the trifluoromethoxy group introduces electronic and steric effects that can modulate the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). Recent studies have demonstrated that derivatives of this compound exhibit potent inhibitory activity against key enzymes involved in neurodegenerative diseases like Alzheimer's and Parkinson's.

In addition to its therapeutic potential, Methyl 3-Aminomethyl-4-Cyano-5-(Trifluoromethoxy)Benzoate has shown promise in the field of materials science. Its rigid aromatic backbone and electron-withdrawing groups make it an ideal candidate for use in organic electronics. Researchers have explored its application as a building block for constructing advanced materials such as organic semiconductors and light-emitting diodes (OLEDs). The compound's ability to form stable π-conjugated systems has been leveraged to develop materials with enhanced charge transport properties.

The structural complexity of this compound presents both challenges and opportunities for further research. The steric hindrance introduced by the trifluoromethoxy group can complicate synthetic efforts but also offers unique opportunities for stereochemical control. Recent studies have focused on optimizing reaction conditions to minimize side reactions and maximize yields. For instance, the use of microwave-assisted synthesis has been shown to accelerate reaction rates while maintaining high product purity.

From an environmental perspective, the development of sustainable synthetic routes for Methyl 3-Aminomethyl-4-Cyano-5-(Trifluoromethoxy)Benzoate is a critical area of investigation. Green chemistry principles are being increasingly integrated into its production processes to reduce waste generation and minimize the use of hazardous reagents. For example, catalytic hydrogenation methods using recyclable catalysts have been developed to replace traditional reducing agents that are harmful to the environment.

In conclusion, Methyl 3-Aminomethyl-4-Cyano-5-(Trifluoromethoxy)Benzoate stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its unique combination of functional groups provides a rich platform for innovation in drug discovery, materials science, and green chemistry. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing modern science and technology.